Cas no 1805503-39-2 (2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline)

• Product Name: 2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline
• CAS No: 1805503-39-2
• MF: C₇H₄BrF₄NO
• MW: 274.010375022888
• CID: 4974101
• Update Time: 2025-05-20

2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-5-FLUORO-4-(TRIFLUOROMETHOXY)ANILINE
• 2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrF4NO/c8-3-1-6(14-7(10,11)12)4(9)2-5(3)13/h1-2H,13H2
• InChI Key： UOKHFVAZZUQDHV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1N)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline

2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline: A Comprehensive Overview

2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline, with the CAS number 1805503-39-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom at position 2, a fluorine atom at position 5, and a trifluoromethoxy group at position 4 on the aniline backbone. These substituents confer distinctive electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline typically involves multi-step reactions, often starting from an aniline derivative. The introduction of the trifluoromethoxy group is achieved through nucleophilic aromatic substitution or other advanced methodologies. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing purity levels. This has made the compound more accessible for research and industrial use.

One of the most promising applications of 2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline lies in its role as an intermediate in drug discovery. The compound's ability to modulate cellular pathways has been extensively studied, particularly in the context of cancer therapy. Researchers have reported that derivatives of this compound exhibit potent anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead molecule for developing novel anti-cancer agents.

In addition to its pharmaceutical applications, 2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline has found utility in the synthesis of advanced materials. Its electron-withdrawing groups make it an ideal candidate for use in organic electronics, such as in the development of high-performance organic semiconductors. Recent studies have demonstrated that incorporating this compound into polymer frameworks can significantly enhance charge transport properties, paving the way for next-generation electronic devices.

The chemical stability of 2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline is another key attribute that contributes to its versatility. Under normal storage conditions, the compound remains stable, although it is recommended to handle it under inert atmospheres to prevent unwanted side reactions. Its solubility in common organic solvents facilitates its use in various reaction protocols, further enhancing its appeal for both academic and industrial research.

From a safety standpoint, handling 2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline requires adherence to standard laboratory practices. While it is not classified as a hazardous material under typical conditions, precautions should be taken to avoid prolonged exposure or inhalation. Proper ventilation and personal protective equipment are essential when working with this compound to ensure a safe working environment.

In conclusion, 2-Bromo-5-fluoro-4-(trifluoromethoxy)aniline stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in both research and industrial settings. As ongoing studies continue to uncover new potentials for this compound, its significance in the scientific community is expected to grow further.